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Compound of Interest

Compound Name:
methyl 1,4-dinitro-1H-pyrazole-3-

carboxylate

CAS No.: 1002535-20-7

Cat. No.: B13918652

Get Quote

Executive Summary
The introduction of nitro groups onto the pyrazole scaffold is a pivotal transformation in the

synthesis of high-energy density materials (HEDMs) and pharmaceutical intermediates (e.g.,

kinase inhibitors). However, the scale-up of these reactions presents a "perfect storm" of

process risks: high exothermicity, autocatalytic decomposition potential, and isomer selectivity

challenges.

This guide moves beyond standard academic preparations, focusing on the industrial-relevant

scale-up of 4-nitropyrazole and 3,4-dinitropyrazole. It contrasts classical batch methodologies

with modern continuous flow protocols, emphasizing self-validating safety systems.

Part 1: Critical Safety & Hazard Analysis
The Gatekeeper Protocol: Before any scale-up exceeds 10 grams, the following thermal data

must be generated. Nitropyrazoles possess high nitrogen content, often approaching the

definition of primary explosives.
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1.1 Thermal Runaway Risk
Nitration is highly exothermic (

). In a batch reactor, the accumulation of unreacted nitric acid due to poor mixing or low
temperature (accumulation mode) can lead to a sudden, uncontrollable exotherm once the
threshold temperature is reached.

Mandatory Testing: Differential Scanning Calorimetry (DSC) and Accelerating Rate

Calorimetry (ARC).[1]

Critical Parameter: Determine the

(Adiabatic Temperature Rise). If

, the process requires active emergency cooling or flow chemistry implementation.

Oxygen Balance: Calculate oxygen balance (

) for multi-nitrated pyrazoles. If

, treat the compound as a potential explosive.

1.2 The "Quench" Hazard
The most dangerous step in batch nitration is often the quench. Pouring a mixed acid reaction

mass into water generates massive heat of dilution.

Rule: Never add water to the acid mixture. Always add the reaction mass to the quench

medium (ice/water) with vigorous agitation.

Part 2: Mechanistic Insight & Regiocontrol
To control the reaction, one must understand the competition between kinetics and

thermodynamics.

C4-Nitration (Kinetic Control):

In strong mixed acid (
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), the pyrazole ring is protonated at

.

The pyrazolium cation is deactivated but still undergoes electrophilic aromatic substitution

(

) at the C4 position, which is least deactivated.

Reagent: Nitric Acid / Sulfuric Acid (Mixed Acid).[2]

N-Nitration & Rearrangement (Thermodynamic Control):

Using acetyl nitrate (

), the neutral pyrazole is attacked at the nitrogen, forming N-nitropyrazole.

Upon heating, this N-nitro group undergoes a [1,5]-sigmatropic shift to the C3 or C5

position (often used to synthesize 3-nitropyrazole).

Visualization: Mechanistic Pathway
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Figure 1: Mechanistic divergence in pyrazole nitration. Strong acids favor direct C4 substitution,

while acetyl nitrate routes favor N-nitration followed by thermal rearrangement.

Part 3: Protocol A - Classical Batch Synthesis (4-
Nitropyrazole)
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Scale: 100g Input | Target: 4-Nitropyrazole | Primary Hazard: Exotherm Control

Reagents
Reagent Equiv. Role Hazard Note

Pyrazole 1.0 Substrate Irritant

(98%) 2.5 Solvent/Catalyst
Corrosive,

Dehydrating

(Fuming 98%) 1.2 Nitrating Agent
Oxidizer, Inhalation

Hazard

Step-by-Step Methodology
Dissolution (Heat of Solution):

Charge

into a jacketed reactor. Cool to 0°C.[3]

Add Pyrazole portion-wise. Note: This is exothermic (acid-base reaction). Maintain internal

temp

.

Nitration (The Critical Step):

Pre-mix fuming

with varying amounts of oleum if high activity is needed (for dinitration), or use neat fuming

for mononitration.

Dosing: Add nitrating agent via subsurface dip tube.

Rate Control: Adjust addition rate to maintain

. Do not allow
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to drop below 40°C (prevents accumulation of unreacted acid) or exceed 60°C (runaway
risk).

Reaction Cook:

After addition, hold at 50°C for 3 hours. Monitor via HPLC (Target: <1% sm).

Quench & Isolation:

Prepare a separate vessel with crushed ice (3x reaction volume).

Transfer reaction mass onto ice slowly.

Neutralize with

or

to pH 4-5. Caution: Massive

evolution if carbonate is used.

Filter precipitate.[4] Recrystallize from Ethanol/Water.

Part 4: Protocol B - Continuous Flow Synthesis
(Recommended for Scale)
Rationale: Flow chemistry mitigates thermal risks by minimizing the active volume. It allows for

higher reaction temperatures (

) to accelerate kinetics without safety compromises.

Workflow Diagram: Scale-Up Decision Matrix
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Target: Nitrated Pyrazole
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Figure 2: Decision matrix for selecting Batch vs. Flow chemistry based on thermal stability data.

Flow Protocol Specifications
Reactor Setup: PFA tubing coil (10 mL volume) or SiC microreactor plate.

Feed A: Pyrazole in

(Concentration: 1.5 M).[5]
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Feed B: Fuming

/

mixture.[5][6]

Mixing: T-mixer or Static Mixer (essential for biphasic systems).

Conditions:

Temperature: 90°C (significantly higher than batch, permitted by superior heat transfer).

Residence Time: 4–10 minutes.

Back Pressure Regulator (BPR): 40 psi (to prevent solvent boiling/gassing).

Advantages:

Yield: Typically 90-95% (cleaner profile due to precise residence time).

Safety: Active explosive inventory is <10g at any moment.

Part 5: Analytical Quality Control
For pharmaceutical or energetic applications, purity is paramount.
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Test Method
Acceptance
Criteria

Note

Assay
HPLC (C18,

ACN/Water)
> 98.5%

Watch for

regioisomers (3-nitro

vs 4-nitro).

Residual Acid Titration < 0.1%
Critical for storage

stability.

Moisture Karl Fischer < 0.5%

Water affects

energetic

performance.

Structure 1H-NMR (DMSO-d6) Confirmed
Check C3/C5 proton

splitting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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